Cas no 2624128-55-6 (4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride)

• Product Name: 4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride
• CAS No: 2624128-55-6
• MF: C₆H₁₆ClNO₃S
• MW: 217.714139938354
• MDL: MFCD33550697
• CID: 5417183
• PubChem ID: 155978505
• Update Time: 2025-05-24

4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27746101
• 4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride
• 2624128-55-6
• Z4920919610
• 1-Butanamine, 2-methoxy-4-(methylsulfonyl)-, hydrochloride (1:1)

• MDL： MFCD33550697
• Inchi： 1S/C6H15NO3S.ClH/c1-10-6(5-7)3-4-11(2,8)9;/h6H,3-5,7H2,1-2H3;1H
• InChI Key： OZUJSDAATSZTBU-UHFFFAOYSA-N
• SMILES： C(N)C(OC)CCS(C)(=O)=O.[H]Cl

Computed Properties

• Exact Mass: 217.0539422g/mol
• Monoisotopic Mass: 217.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on 4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride

Comprehensive Overview of 4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride (CAS No. 2624128-55-6)

4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride (CAS No. 2624128-55-6) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonyl and methoxy functional groups, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to novel therapeutic mechanisms. The presence of the methanesulfonyl group enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for sulfonyl-containing compounds has surged due to their versatility in medicinal chemistry. 4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride stands out as a promising candidate for targeting specific biological pathways. Its hydrochloride salt form improves solubility, a critical factor for bioavailability in drug formulations. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles. The compound’s methoxybutan-1-amine backbone further expands its utility in designing molecules with enhanced binding affinity.

The synthesis and characterization of CAS No. 2624128-55-6 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and consistency, which are essential for reliable research outcomes. As the pharmaceutical industry shifts toward small-molecule therapeutics, compounds like 4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride are increasingly relevant. Their modular structures allow for customization, addressing unmet medical needs in areas such as neurology and oncology.

Another key aspect of 4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride is its role in structure-activity relationship (SAR) studies. By modifying its functional groups, scientists can explore how structural changes impact biological activity. This approach is central to modern drug design, where even minor alterations can significantly enhance efficacy or reduce side effects. The compound’s methanesulfonyl moiety also offers potential for covalent binding, a growing area of interest in targeted therapies.

From an industrial perspective, scalability is a critical consideration for CAS No. 2624128-55-6. Efficient synthetic routes are being developed to meet the growing demand for high-quality intermediates. Environmental sustainability is another focus, with greener synthesis methods gaining traction. These advancements align with global initiatives to reduce the ecological footprint of chemical manufacturing while maintaining cost-effectiveness.

In summary, 4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride represents a compelling subject of study for researchers and industry professionals alike. Its multifaceted applications, combined with the evolving landscape of drug development, position it as a compound of enduring relevance. As scientific inquiry continues to uncover its potential, this molecule may play a pivotal role in the next generation of therapeutic innovations.